2,5-dimethoxy-N-(2-morpholino-2-(thiophen-2-yl)ethyl)benzenesulfonamide
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Description
This compound is a sulfonamide derivative with additional functional groups including dimethoxy and morpholino moieties attached to a benzene ring, and a thiophene ring attached via an ethyl linker. Sulfonamides are a significant class of compounds in medicinal chemistry, known for their antibacterial properties . The presence of the morpholino group could potentially enhance the solubility of the compound in biological environments.
Scientific Research Applications
Antimicrobial and Antituberculosis Activities
Research has shown that benzenesulfonamide derivatives can have significant antimicrobial and antituberculosis effects. A study by Ghorab et al. (2017) highlighted the synthesis of novel thiourea derivatives bearing the benzenesulfonamide moiety, showing promising activity against Mycobacterium tuberculosis. The study emphasized the importance of structural modifications for enhancing antimycobacterial efficacy (Ghorab, El-Gaby, Soliman, Alsaid, Abdel-Aziz, & Elaasser, 2017).
Antioxidant and Enzyme Inhibitory Properties
Compounds incorporating the benzenesulfonamide motif have been investigated for their antioxidant properties and inhibitory effects on enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and tyrosinase. Such enzymes are associated with diseases like Alzheimer's and Parkinson's. A study by Lolak et al. (2020) on sulfonamides with 1,3,5-triazine structural motifs demonstrated moderate antioxidant activity and significant enzyme inhibitory potential (Lolak, Boğa, Tuneğ, Karakoc, Akocak, & Supuran, 2020).
Anticancer Activity
The design and synthesis of benzenesulfonamide derivatives have also been directed toward anticancer applications. Kumar et al. (2021) developed a compound that showed significant anti-breast cancer activity, suggesting the potential of benzenesulfonamide derivatives in cancer therapy (Kumar, Kumar, Barnwal, & Singh, 2021).
Properties
IUPAC Name |
2,5-dimethoxy-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O5S2/c1-23-14-5-6-16(24-2)18(12-14)27(21,22)19-13-15(17-4-3-11-26-17)20-7-9-25-10-8-20/h3-6,11-12,15,19H,7-10,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTMFOXRYUQITBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(C2=CC=CS2)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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